Cas no 2228532-77-0 (2-(4-fluoro-1H-indol-3-yl)oxyacetic acid)

• Product Name: 2-(4-fluoro-1H-indol-3-yl)oxyacetic acid
• CAS No: 2228532-77-0
• MF: C₁₀H₈FNO₃
• MW: 209.173826217651
• CID: 6052502
• PubChem ID: 152704927
• Update Time: 2025-11-07

2-(4-fluoro-1H-indol-3-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoro-1H-indol-3-yl)oxyacetic acid
• 2-[(4-fluoro-1H-indol-3-yl)oxy]acetic acid
• EN300-1726556
• 2228532-77-0

• Inchi： 1S/C10H8FNO3/c11-6-2-1-3-7-10(6)8(4-12-7)15-5-9(13)14/h1-4,12H,5H2,(H,13,14)
• InChI Key： ZSJCLKIJWHHTSM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(=CN2)OCC(=O)O

Computed Properties

• Exact Mass: 209.04882128g/mol
• Monoisotopic Mass: 209.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.3Ų

Additional information on 2-(4-fluoro-1H-indol-3-yl)oxyacetic acid

Introduction to 2-(4-fluoro-1H-indol-3-yl)oxyacetic Acid (CAS No. 2228532-77-0)

2-(4-fluoro-1H-indol-3-yl)oxyacetic acid, a compound with the CAS registry number 2228532-77-0, is an intriguing molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its indole ring system, which is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The presence of a fluorine atom at the 4-position of the indole ring introduces unique electronic and steric properties, making this compound a subject of interest for various applications.

The structure of 2-(4-fluoro-1H-indol-3-yl)oxyacetic acid includes an oxygen atom attached to the indole ring at the 3-position, forming an ether linkage. This oxygen is further connected to an acetic acid group, which contributes to the compound's acidity and potential for participation in hydrogen bonding. The combination of these structural features makes this compound a promising candidate for exploring its biological activity, particularly in enzyme inhibition and receptor binding studies.

Recent advancements in computational chemistry have allowed researchers to model the interactions of 2-(4-fluoro-1H-indol-3-yl)oxyacetic acid with various biological targets. For instance, molecular docking studies have revealed potential binding modes with serine proteases, suggesting that this compound could serve as a lead molecule for developing inhibitors of such enzymes. Furthermore, its ability to modulate G-protein coupled receptors (GPCRs) has been explored, highlighting its potential role in drug discovery for conditions such as inflammation and neurodegenerative diseases.

The synthesis of CAS No. 2228532-77-0 involves a multi-step process that typically begins with the preparation of the indole core. This is followed by fluorination at the 4-position, which requires careful control to ensure regioselectivity. Subsequent steps involve introducing the ether and acetic acid functionalities, often through nucleophilic substitution or oxidation reactions. The overall synthesis pathway is designed to maximize yield while maintaining the integrity of the sensitive indole structure.

In terms of physical properties, 2-(4-fluoro-1H-indol-3-yl)oxyacetic acid exhibits a melting point of approximately 185°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These characteristics are crucial for its application in chromatographic separations and formulation development.

Recent studies have also focused on the stability of CAS No. 2228532-77-0 under various storage conditions. It has been found that the compound remains stable when stored at room temperature in darkness but undergoes degradation upon exposure to light or elevated temperatures. This information is vital for its handling and storage in research and industrial settings.

The biological evaluation of 2-(4-fluoro-1H-indol-3-yl)oxyacetic acid has revealed promising results in preclinical models. For example, it has demonstrated moderate inhibitory activity against certain kinases involved in cancer cell proliferation, suggesting its potential as an anticancer agent. Additionally, its anti-inflammatory properties have been tested in vitro, showing suppression of pro-inflammatory cytokines such as TNF-alpha and IL6.

Looking ahead, researchers are exploring the possibility of modifying CAS No. 2228532-77-0 to enhance its pharmacokinetic profile. This includes investigating prodrug strategies to improve bioavailability and reduce systemic toxicity. Such efforts are critical for advancing this compound into clinical trials and eventual therapeutic applications.

In conclusion, CAS No. 2228532_77_0, or __ , stands out as a valuable molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent research findings, positions it as a key player in future advancements in medicinal chemistry and pharmacology.